Cas no 435345-17-8 (1-(4-Methyl-benzyl)-piperazinehydrochloride)

1-(4-Methyl-benzyl)-piperazine hydrochloride is a piperazine derivative with applications in pharmaceutical and chemical research. This compound features a benzyl group substituted with a methyl moiety at the para position, enhancing its structural versatility. The hydrochloride salt form improves solubility and stability, making it suitable for synthetic and analytical applications. Its piperazine core is a common pharmacophore, enabling potential use in the development of bioactive molecules, including CNS-targeting agents. The compound is characterized by high purity and consistent quality, ensuring reliability in research settings. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
1-(4-Methyl-benzyl)-piperazinehydrochloride structure
435345-17-8 structure
Product Name:1-(4-Methyl-benzyl)-piperazinehydrochloride
CAS No:435345-17-8
MF:C12H19ClN2
MW:226.745661973953
CID:929011
PubChem ID:20437425
Update Time:2025-05-22

1-(4-Methyl-benzyl)-piperazinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylbenzyl)piperazine
    • 1-(4-Methyl-benzyl)-piperazinehydrochloride
    • 1-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxylic acid
    • 1-(4-methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid
    • 1-(4-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid
    • AC1MCELQ
    • AC1Q2LZP
    • Maybridge1_008581
    • ST038352
    • SureCN7459479
    • 435345-17-8
    • 1-[(4-methylphenyl)methyl]piperazine;hydrochloride
    • AKOS015844768
    • SCHEMBL2924133
    • 1-(4-Methyl-benzyl)-piperazine hydrochloride
    • Inchi: 1S/C12H18N2.ClH/c1-11-2-4-12(5-3-11)10-14-8-6-13-7-9-14;/h2-5,13H,6-10H2,1H3;1H
    • InChI Key: IBQZMJDYEZMXKW-UHFFFAOYSA-N
    • SMILES: Cl.N1(CC2C=CC(C)=CC=2)CCNCC1

Computed Properties

  • Exact Mass: 226.1236763g/mol
  • Monoisotopic Mass: 226.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Melting Point: 37-41 °C(lit.)
  • Flash Point: 205 °F

1-(4-Methyl-benzyl)-piperazinehydrochloride Security Information

1-(4-Methyl-benzyl)-piperazinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
008110-500mg
1-(4-Methyl-benzyl)-piperazinehydrochloride
435345-17-8
500mg
2730CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
008110-500mg
1-(4-Methyl-benzyl)-piperazinehydrochloride
435345-17-8
500mg
2730.0CNY 2021-07-13
TRC
M695490-5mg
1-(4-Methyl-benzyl)-piperazinehydrochloride
435345-17-8
5mg
$ 50.00 2022-06-03
TRC
M695490-10mg
1-(4-Methyl-benzyl)-piperazinehydrochloride
435345-17-8
10mg
$ 65.00 2022-06-03
TRC
M695490-50mg
1-(4-Methyl-benzyl)-piperazinehydrochloride
435345-17-8
50mg
$ 115.00 2022-06-03

Additional information on 1-(4-Methyl-benzyl)-piperazinehydrochloride

Recent Advances in the Study of 1-(4-Methyl-benzyl)-piperazinehydrochloride (CAS: 435345-17-8)

1-(4-Methyl-benzyl)-piperazinehydrochloride (CAS: 435345-17-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine backbone and 4-methyl-benzyl substituent, has been the subject of numerous studies due to its potential pharmacological activities. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and other therapeutic applications.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Studies have demonstrated that 1-(4-Methyl-benzyl)-piperazinehydrochloride exhibits affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of psychiatric and neurological conditions such as depression, anxiety, and schizophrenia. The compound's ability to modulate these receptors has been explored through in vitro and in vivo experiments, with promising results indicating its efficacy and selectivity.

In addition to its CNS applications, recent investigations have highlighted the compound's role in cancer research. Preliminary studies suggest that 1-(4-Methyl-benzyl)-piperazinehydrochloride may possess anti-proliferative properties, making it a candidate for further development as an anticancer agent. Researchers have employed molecular docking and computational modeling to elucidate its mechanism of action, revealing potential interactions with key oncogenic targets.

The synthesis and structural modification of 1-(4-Methyl-benzyl)-piperazinehydrochloride have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as well as the creation of derivatives with enhanced pharmacological profiles. These efforts aim to improve the compound's bioavailability, metabolic stability, and target specificity, thereby increasing its therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-Methyl-benzyl)-piperazinehydrochloride. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, 1-(4-Methyl-benzyl)-piperazinehydrochloride (CAS: 435345-17-8) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and ongoing research efforts underscore its potential to address unmet medical needs in CNS disorders and oncology. Continued exploration of its mechanisms and applications will be crucial for realizing its full therapeutic value.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司